4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C18H16ClF3N2O2
• Molecular Weight: 384.8 g/mol
• IUPAC Name: 4-(butanoylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C18H16ClF3N2O2/c1-2-3-16(25)23-13-7-4-11(5-8-13)17(26)24-15-10-12(18(20,21)22)6-9-14(15)19/h4-10H,2-3H2,1H3,(H,23,25)(H,24,26)
• InChI Key: AFNJCILSBXPLAO-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl

Description

4-(Butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide, also known as BCTB, is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. This compound is a selective TRPV1 (transient receptor potential vanilloid 1) antagonist, which means it can block the activity of this receptor in the body. TRPV1 is a receptor that is involved in the sensation of pain and heat, and its activation has been linked to various pathological conditions such as chronic pain, inflammation, and cancer. Therefore, BCTB has been investigated for its potential therapeutic effects in these conditions.

Mechanism of Action

4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide acts as a selective antagonist of TRPV1 receptors, which are involved in the sensation of pain and heat. By blocking the activity of these receptors, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide can reduce pain and inflammation in the body. Additionally, TRPV1 receptors have been found to play a role in the regulation of various physiological processes, such as blood pressure, body temperature, and insulin secretion. Therefore, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide may have potential applications in the treatment of these conditions as well.
Biochemical and physiological effects:
4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been shown to have various biochemical and physiological effects in the body. In animal studies, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been found to reduce pain and inflammation in models of chronic pain and arthritis. Additionally, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been shown to have effects on blood pressure, body temperature, and insulin secretion, suggesting potential applications in the treatment of hypertension, fever, and diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide in lab experiments is its selectivity for TRPV1 receptors. This allows researchers to specifically target these receptors without affecting other receptors in the body. Additionally, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been shown to be effective in reducing pain and inflammation in animal models, suggesting potential therapeutic applications. However, one of the limitations of using 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide. One area of interest is the development of more potent and selective TRPV1 antagonists, which could have improved therapeutic effects. Additionally, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been shown to have effects on various physiological processes, such as blood pressure and insulin secretion, which could have potential applications in the treatment of hypertension and diabetes. Finally, further studies are needed to investigate the potential anti-cancer effects of 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide, as TRPV1 receptors have been found to play a role in cancer cell proliferation and survival.

Synthesis Methods

4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide can be synthesized using a multistep process that involves the reaction of various chemical reagents. The synthesis method has been described in detail in several scientific publications, and it involves the use of specialized equipment and techniques. However, the specific details of the synthesis method are beyond the scope of this paper.

Scientific Research Applications

4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been extensively studied in various scientific research fields, including pharmacology, neuroscience, and cancer research. In pharmacology, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been investigated for its potential use as a therapeutic agent for chronic pain and inflammation. In neuroscience, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been studied for its effects on TRPV1 receptors in the brain, and its potential use as a treatment for neurological disorders such as epilepsy and Parkinson's disease. In cancer research, 4-(butyrylamino)-N-[2-chloro-5-(trifluoromethyl)phenyl]benzamide has been investigated for its potential anti-cancer effects, as TRPV1 receptors have been found to play a role in cancer cell proliferation and survival.